Cas no 465-12-3 (3α,11α,14-Trihydroxy-5β-card-20(22)-enolide)

• Product Name: 3α,11α,14-Trihydroxy-5β-card-20(22)-enolide
• CAS No: 465-12-3
• MF: C₂₃H₃₄O₅
• MW: 390.513067722321
• CID: 1517364
• PubChem ID: 91809623
• Update Time: 2024-02-29

3α,11α,14-Trihydroxy-5β-card-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

• (3alpha,5beta,8xi,9xi,11alpha)-3,11,14-trihydroxycard-20(22)-enolide
• 3α,11α,14-Trihydroxy-5β-card-20(22)-enolide
• 3-Episarmentogenin

• Inchi： 1S/C23H34O5/c1-21-7-5-15(24)10-14(21)3-4-17-20(21)18(25)11-22(2)16(6-8-23(17,22)27)13-9-19(26)28-12-13/h9,14-18,20,24-25,27H,3-8,10-12H2,1-2H3/t14-,15-,16-,17-,18-,20-,21+,22-,23+/m1/s1
• InChI Key： FLMSQRUGSHIKCT-VLRKFSHQSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)C[C@H]([C@@H]1[C@@]3(C)CC[C@H](C[C@H]3CC[C@@H]21)O)O

Computed Properties

• Exact Mass: 390.24062418g/mol
• Monoisotopic Mass: 390.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87Ų